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Compound of Interest

Compound Name: C.l. Direct green 28

Cat. No.: B13414475

This technical guide provides a comprehensive analysis of the molecular structure, chemical
properties, synthesis, and toxicological considerations of C.l. Direct Green 28. The information
is intended for researchers, scientists, and drug development professionals interested in the
chemistry and biological implications of complex azo dyes.

Chemical Identity and Physicochemical Properties

C.l. Direct Green 28, also known by trade names such as Solophenyl Green 4GE and Direct
Fast Green 5GLL, is a polyazo dye belonging to the anthraquinone class[1]. It is utilized in the
textile, paper, and leather industries for its ability to dye cellulosic materials directly in a neutral
or weakly alkaline medium[1][2]. The dye presents as a dark green powder with moderate
solubility in water, which increases with temperature[1][2].

The key physicochemical properties of C.l. Direct Green 28 are summarized in the table
below.
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Property Value Reference
C.l. Name Direct Green 28 [1]

C.I. Number 14155 [1]

CAS Number 6471-09-6 [1]
Molecular Formula Ca2H27N10Naz011S:2 [1]
Molecular Weight 980.83 g/mol [1][3]
Appearance Dark Green Powder [1]

12.5 g/L (at 80-85 °C); 20 g/L

Water Solubili 1
b4 (at 90 °C) g

Light Fastness (ISO) 5-6 [1]
Soaping Fastness - Fadin

ping g 4 [1]
(ISO)
Soaping Fastness - Stainin

ping g 3-4 [1]
(1ISO)
Acid Resistance (ISO) 3 [1]
Alkali Resistance (ISO) 3 [1]

Synthesis and Molecular Structure

The molecular structure of C.l. Direct Green 28 is complex, incorporating both anthraquinone
and azo functionalities[1]. Its synthesis is a multi-step condensation process.

The manufacturing of C.l. Direct Green 28 involves the sequential reaction of 2,4,6-Trichloro-
1,3,5-triazine (cyanuric chloride) with three distinct aromatic intermediates. The process can be
summarized as follows:

e Condensation with 1-Amino-4-(4-aminophenylamino)-9,10-dioxo-9,10-dihydroanthracene-2-
sulfonic acid.
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o Condensation with the restored product of a coupling reaction between diazotized 4-
Nitrobenzenamine and 2-Hydroxybenzoic acid.

» Final condensation with aniline[1].

This sequential synthesis builds a large, conjugated molecule responsible for its green color
and affinity for cellulose fibers.
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Diagram 1: Synthesis workflow for C.l. Direct Green 28.

Experimental Protocols for Structural Analysis

While specific experimental spectra for C.I. Direct Green 28 are not readily available in public
literature, a standard analytical workflow can be employed for its characterization. This involves
a combination of spectroscopic techniques to confirm its identity, purity, and structure.

A generalized workflow for the comprehensive analysis of an azo dye like C.I. Direct Green 28
is presented below. This multi-faceted approach ensures a thorough structural and chemical
characterization.
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Diagram 2: General workflow for dye characterization.

e UV-Visible (UV-Vis) Spectrophotometry:

o Objective: To determine the maximum absorption wavelength (Amax) and quantify the dye

concentration based on the Beer-Lambert law.

o Protocol: Prepare a series of standard solutions of the dye in a suitable solvent (e.qg.,
deionized water). Record the absorption spectrum for each concentration over a
wavelength range of 200-800 nm using a dual-beam spectrophotometer. The presence of
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multiple peaks in the visible and UV regions can be attributed to the chromophoric azo
bonds and aromatic moieties, respectively[4].

o Fourier-Transform Infrared (FT-IR) Spectroscopy:
o Obijective: To identify the principal functional groups within the molecule.

o Protocol: Prepare a potassium bromide (KBr) pellet containing approximately 1% of the
solid dye sample. Acquire the spectrum in the 4000-400 cm~! range. Characteristic peaks
for azo groups (-N=N-), sulfonate groups (-SOs~), amine groups (-NH-), and carbonyls
(C=0) from the anthraquinone structure would be expected[5][6].

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Obijective: To elucidate the detailed molecular structure by analyzing the chemical
environment of hydrogen (*H NMR) and carbon (33C NMR) atoms.

o Protocol: Dissolve a precisely weighed sample in a deuterated solvent (e.g., DMSO-de)
with tetramethylsilane (TMS) as an internal standard. Record *H and 13C spectra on a
high-field NMR spectrometer. The complex aromatic regions of the spectra would require
advanced 2D NMR techniques (e.g., COSY, HSQC) for full assignment[5][6].

Toxicological Profile and Metabolism

As a large, water-soluble, sulfonated molecule, C.l. Direct Green 28 itself has low membrane
permeability. However, its toxicological profile is of interest to drug development professionals
due to its classification as an azo dye, many of which can be metabolized into potentially
harmful aromatic amines[7].

The primary toxicological concern for many azo dyes is the reductive cleavage of the azo
linkage (-N=N-) by azoreductase enzymes produced by intestinal microbiota[8][9][10]. This
anaerobic process can release the constituent aromatic amines. Although the specific
metabolic products of C.l. Direct Green 28 have not been detailed in the available literature,
dyes derived from benzidine or its congeners are known to release these compounds upon
metabolism[10][11][12]. These aromatic amines can be absorbed in the gut and subsequently
undergo metabolic activation in the liver, potentially leading to carcinogenic compounds[10].
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Diagram 3: Potential metabolic pathway and toxicological concern for azo dyes.

According to its Material Safety Data Sheet (MSDS), C.l. Direct Green 28 is considered
harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract[3].
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Mutagenicity data has been reported, but it is not listed as a carcinogen by major regulatory
bodies like IARC or NTP[3]. Standard personal protective equipment, including safety goggles,
gloves, and respiratory protection, should be used when handling the powdered dye to
minimize exposure[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

worlddyevariety.com [worlddyevariety.com]
Direct Dyes [m.chemicalbook.com]
cncolorchem.com [cncolorchem.com]

1.
2.
3.
e 4. worldwidejournals.com [worldwidejournals.com]
5. globalresearchonline.net [globalresearchonline.net]
6.

FT-IR, UV-vis, 1H and 13C NMR spectra and the equilibrium structure of organic dye
molecule disperse red 1 acrylate: a combined experimental and theoretical analysis -
PubMed [pubmed.ncbi.nim.nih.gov]

o 7. digitalscholarship.tsu.edu [digitalscholarship.tsu.edu]

¢ 8. Metabolism of azo dyes derived from benzidine, 3,3'-dimethyl-benzidine and 3,3'-
dimethoxybenzidine to potentially carcinogenic aromatic amines by intestinal bacteria -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. Metabolism of the benzidine-based azo dye Direct Black 38 by human intestinal
microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. academic.oup.com [academic.oup.com]
e 11. stacks.cdc.gov [stacks.cdc.gov]

e 12. Carcinogenicity and Metabolism of Azo Dyes, Especially Those Derived from Benzidine. |
National Technical Reports Library - NTIS [ntrl.ntis.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to C.I. Direct Green 28].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cncolorchem.com/upLoad/file/20200806/15967021904674757.pdf
https://www.cncolorchem.com/upLoad/file/20200806/15967021904674757.pdf
https://www.benchchem.com/product/b13414475?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/direct-dyes/direct-green-28.html
https://m.chemicalbook.com/ProductCatalog_EN/161121.htm
https://www.cncolorchem.com/upLoad/file/20200806/15967021904674757.pdf
https://www.worldwidejournals.com/indian-journal-of-applied-research-(IJAR)/recent_issues_pdf/2014/April/April_2014_1396366763_0f81f_09.pdf
https://globalresearchonline.net/ijpsrr/v74-2/12.pdf
https://pubmed.ncbi.nlm.nih.gov/21958518/
https://pubmed.ncbi.nlm.nih.gov/21958518/
https://pubmed.ncbi.nlm.nih.gov/21958518/
https://digitalscholarship.tsu.edu/cgi/viewcontent.cgi?article=1049&context=dissertations
https://pubmed.ncbi.nlm.nih.gov/7151244/
https://pubmed.ncbi.nlm.nih.gov/7151244/
https://pubmed.ncbi.nlm.nih.gov/7151244/
https://pubmed.ncbi.nlm.nih.gov/4026284/
https://pubmed.ncbi.nlm.nih.gov/4026284/
https://academic.oup.com/carcin/article-pdf/3/11/1255/7090732/3-11-1255.pdf
https://stacks.cdc.gov/view/cdc/209396
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB81171027.xhtml
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB81171027.xhtml
https://www.benchchem.com/product/b13414475#c-i-direct-green-28-molecular-structure-analysis
https://www.benchchem.com/product/b13414475#c-i-direct-green-28-molecular-structure-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13414475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b13414475#c-i-direct-green-28-molecular-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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